molecular formula C12H9F3O2 B8365636 3-{(3,4,5-Trifluorophenyl)methylene}-2,4-pentanedione

3-{(3,4,5-Trifluorophenyl)methylene}-2,4-pentanedione

Cat. No. B8365636
M. Wt: 242.19 g/mol
InChI Key: ZAUJLHXPGXCSRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{(3,4,5-Trifluorophenyl)methylene}-2,4-pentanedione is a useful research compound. Its molecular formula is C12H9F3O2 and its molecular weight is 242.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-{(3,4,5-Trifluorophenyl)methylene}-2,4-pentanedione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{(3,4,5-Trifluorophenyl)methylene}-2,4-pentanedione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H9F3O2

Molecular Weight

242.19 g/mol

IUPAC Name

3-[(3,4,5-trifluorophenyl)methylidene]pentane-2,4-dione

InChI

InChI=1S/C12H9F3O2/c1-6(16)9(7(2)17)3-8-4-10(13)12(15)11(14)5-8/h3-5H,1-2H3

InChI Key

ZAUJLHXPGXCSRZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(=CC1=CC(=C(C(=C1)F)F)F)C(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 3,4,5-trifluorobenzaldehyde (4.2 g, 26.2 mmol), 2,4-pentanedione (2.62 g, 26.2 mmol), piperidine (0.430 g, 5 mmol) in benzene (150 mL) was stirred and refluxed with a Dean-Stark trap for 8 hours. Benzene was evaporated and the yellow oily residue, 2-{(3,4,5-trifluorophenyl)methylene}-2,4-pentanedione, was used in the next step without any further purification.
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
2.62 g
Type
reactant
Reaction Step One
Quantity
0.43 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A stirring mixture of 3,4,5-trifluorobenzaldehyde (4.20 g, 26.2 mmol), 2,4-pentanedione (2.62 g, 26.2 mmol), piperidine (0.430 g, 5.00 mmol) in benzene (150 mL) was heated at reflux temperature in a Dean-Stark apparatus for 8 h. The benzene was evaporated and the yellow oily residue was used in the next step without further purification.
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
2.62 g
Type
reactant
Reaction Step One
Quantity
0.43 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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